Cas no 2229048-86-4 (1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229048-86-4
• MF: C₁₂H₁₃ClFN
• MW: 225.689725637436
• CID: 6191105
• PubChem ID: 165666025
• Update Time: 2025-06-21

1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine
• 1-[1-(2-chloro-4-fluorophenyl)cyclopropyl]cyclopropan-1-amine
• 2229048-86-4
• EN300-1977575

• Inchi： 1S/C12H13ClFN/c13-10-7-8(14)1-2-9(10)11(3-4-11)12(15)5-6-12/h1-2,7H,3-6,15H2
• InChI Key： XIIKISXRZFVBSN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CC1)C1(CC1)N)F

Computed Properties

• Exact Mass: 225.0720553g/mol
• Monoisotopic Mass: 225.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229048-86-4)

1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine, identified by its CAS number 2229048-86-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a cyclopropyl backbone, which is known for its unique structural and functional properties. The presence of both chloro and fluoro substituents on the aromatic ring introduces additional layers of complexity, making this molecule a promising candidate for further investigation in medicinal chemistry.

The structural features of 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine contribute to its potential biological activity. The cyclopropyl group is known to enhance the metabolic stability of molecules, while the chloro and fluoro substituents can influence the electronic properties and binding affinity of the compound. These characteristics make it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. The compound 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine has been explored in several preclinical studies as a potential lead compound for drug discovery. Its unique structural motif suggests that it may interact with specific enzymes or receptors, thereby modulating cellular processes relevant to diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex derivatives. By modifying the substituents or the core structure, researchers can generate a library of compounds with tailored biological activities. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for their efficacy against specific targets.

The synthesis of 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine presents several challenges due to its complex architecture. However, advances in synthetic methodologies have made it possible to access such molecules with increasing efficiency. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the cyclopropyl motifs and introducing the desired functional groups.

Recent studies have highlighted the importance of computational chemistry in the design and optimization of drug candidates like 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine. Molecular modeling techniques can provide insights into the binding mode of the compound with its target, allowing researchers to make informed decisions about structure-based drug design. This interdisciplinary approach combines experimental data with computational predictions to accelerate the discovery process.

The pharmacokinetic properties of 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine are also of great interest. Factors such as solubility, bioavailability, and metabolic stability play a crucial role in determining whether a compound can progress to clinical development. Preliminary data suggest that this molecule may exhibit favorable pharmacokinetic profiles, although further studies are needed to confirm these findings.

In conclusion, 1-1-(2-chloro-4-fluorophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2229048-86-4) represents a promising candidate for therapeutic intervention. Its unique structural features and potential biological activity make it an attractive subject for further research in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments.